N-(3-ethylphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(3-ethylphenyl)-1-[[4-[(2-fluorobenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C26H23FN4O2/c1-2-18-6-5-7-21(14-18)30-26(33)24-16-31(17-28-24)15-19-10-12-20(13-11-19)29-25(32)22-8-3-4-9-23(22)27/h3-14,16-17H,2,15H2,1H3,(H,29,32)(H,30,33)
• InChI Key: XVBAKOCYMMMDKR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C26H23FN4O2
• Molecular Weight: 442.5 g/mol

Description

N-(3-ethylphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a type of imidazole derivative that has been synthesized using a specific method.

Scientific Research Applications

Antihypertensive Agents

Research into nonpeptide angiotensin II receptor antagonists has led to the development of N-(biphenylylmethyl)imidazoles, demonstrating potent antihypertensive effects upon oral administration, unlike earlier series which were active primarily when administered intravenously. This advancement underscores the importance of specific structural modifications in enhancing the bioavailability and efficacy of such compounds in the treatment of hypertension (Carini et al., 1991).

Cardiac Electrophysiology

The synthesis and evaluation of N-substituted imidazolylbenzamides have shown significant potency in vitro, comparable to known selective class III agents, indicating their potential as therapeutic agents in managing cardiac arrhythmias (Morgan et al., 1990).

Radiolabeled Compounds for Neuroimaging

The development of fluorine-18-labeled 5-HT1A antagonists, through the synthesis of fluorinated derivatives of WAY 100635, demonstrates the application of N-(3-ethylphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide derivatives in neuroimaging. These compounds have been evaluated in rats, offering insights into serotonin levels and receptor distribution, which is crucial for understanding various neurological conditions (Lang et al., 1999).

Anticancer Studies

Research on ethyl 2-(3-fluoro-4-methylphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxylate has shown promising anticancer activity against human melanoma, highlighting the potential of N-(3-ethylphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide derivatives in cancer therapy. This illustrates the role of such compounds in the development of new therapeutic options for treating melanoma (Kumar et al., 2020).

Novel Metal Complexes and Ligands

The synthesis of N-(ferrocenylmethyl)benzene-carboxamide derivatives and their characterization, including cytotoxic effects on breast cancer cell lines, demonstrates the diverse applications of N-(3-ethylphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide derivatives in the development of new chemotherapeutic agents and metal-based drugs (Kelly et al., 2007).